Dimyristolein

• Molecular Formula: C31H56O5
• Molecular Weight: 508.8 g/mol
• InChI: InChI=1S/C31H56O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-27-29(32)28-36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2/h9-12,29,32H,3-8,13-28H2,1-2H3
• InChIKey: DWYJVJPYMUGUIZ-UHFFFAOYSA-N

Dimyristolein Specifications & Baseline Data

Dimyristolein (CAS 372516-89-7) is a 1,3-diacylglycerol (DAG) composed of a glycerol backbone esterified at the sn-1 and sn-3 positions with the monounsaturated 14-carbon fatty acid, myristoleic acid (C14:1, Δ9-cis) . This compound is a solid at room temperature, with a molecular formula of C31H56O5 and a molecular weight of 508.77 g/mol . As a specific molecular species of DAG, it is primarily used as an analytical standard and research reagent in lipid biochemistry .

PKC Negative Control Inert 1,3-isomer for assays requiring no PKC activation.

Lipidomics Standard Defined regioisomer for accurate DAG quantification by LC-MS.

Membrane Model Lipid Monounsaturated DAG for fluidity studies without signaling artifacts.

Dimyristolein Substitution: Risks of Generic C14:1 DAG

The term 'diacylglycerol' encompasses a vast and heterogeneous class of molecules. A generic request for a 'C14:1 DAG' fails to account for two critical, non-interchangeable variables: regioisomerism and fatty acid saturation. 1,3-Dimyristolein is structurally and functionally distinct from its 1,2-isomer, with the latter being a primary endogenous signaling molecule that activates Protein Kinase C (PKC), while the 1,3-isomer is not recognized by the enzyme's C1 domain [1]. Furthermore, substituting with a saturated analog like 1,3-dimyristin introduces a molecule with a higher melting point and altered membrane biophysics, fundamentally changing its behavior in model membrane systems compared to the unsaturated 1,3-dimyristolein .

1,2-Isomer PKC Activation

The 1,2-dimyristolein isomer activates PKC, whereas 1,3-dimyristolein does not. Substitution would introduce unintended signaling.

Saturated vs. Unsaturated Acyl Chains

1,3-Dimyristin (C14:0) alters membrane packing and phase behavior compared to the unsaturated 1,3-dimyristolein (C14:1).

Chain-Length Mismatch in Quantification

Longer-chain 1,3-diolein differs in retention time and ionization, compromising lipidomics accuracy if used as standard.

• [1] Boni, L. T., & Rando, R. R. (1985). The nature of protein kinase C activation by physically defined phospholipid vesicles and diacylglycerols. *Journal of Biological Chemistry*, 260(19), 10819-10825. View Source

Comparative Evidence: 1,3-Dimyristolein vs. Analogs

Differential PKC Activation by Regioisomers

The regioisomeric position of the fatty acid chains on the glycerol backbone is the primary determinant of biological activity for diacylglycerols. 1,2-Diacylglycerols, such as 1,2-dimyristolein, are the endogenous second messengers that activate Protein Kinase C (PKC). In contrast, the 1,3-isomer, 1,3-dimyristolein, is biologically inactive in this pathway. This specificity is demonstrated by studies on analogous compounds: 1,2-sn-diolein potently activates PKC, whereas 1,3-diolein shows no activation [1]. This establishes that 1,3-dimyristolein serves as an ideal negative control or inert matrix lipid in experiments where unintended PKC activation would confound results.

PKC Activation

Class-level

1,3-Dimyristolein: Inactive 1,2-Dimyristolein: Activator (inferred)

Reported lack of PKC activation supports negative-control use.

Inference from 1,3-diolein class data; confirm in assay.

Evidence Dimension	Protein Kinase C (PKC) Activation
Target Compound Data	Inactive (inferred from 1,3-diolein data)
Comparator Or Baseline	1,2-Dimyristolein (or 1,2-sn-diolein as a class representative)
Quantified Difference	Qualitative difference: Activator vs. Non-activator
Conditions	In vitro PKC activity assay with defined phospholipid vesicles

Why This Matters

For studies involving PKC signaling, procuring the correct regioisomer (1,3-dimyristolein) is essential to avoid inadvertently activating the pathway, a critical distinction for assay validation and data interpretation.

• [1] Boni, L. T., & Rando, R. R. (1985). The nature of protein kinase C activation by physically defined phospholipid vesicles and diacylglycerols. *Journal of Biological Chemistry*, 260(19), 10819-10825. View Source

Biophysical Impact of Fatty Acid Saturation

The presence of a cis-double bond at the Δ9 position in myristoleic acid (C14:1) significantly alters the physical properties of the diacylglycerol compared to its fully saturated counterpart, myristic acid (C14:0) found in 1,3-dimyristin. This unsaturation leads to a lower melting point and greater conformational disorder in lipid bilayers . Analytical methods can readily distinguish these species; for instance, in reversed-phase HPLC, 1,3-dimyristin elutes distinctly from 1,3-dilinolein, demonstrating that even subtle differences in acyl chain composition result in separable chromatographic behavior [1].

Physical State

Reported

1,3-Dimyristolein (C14:1): lower Tm, disordered 1,3-Dimyristin (C14:0): higher Tm, ordered

Reported biophysical distinction supports membrane model selection.

Chromatographic separation confirmed for analogous DAGs.

Evidence Dimension	Physical State & Chromatographic Behavior
Target Compound Data	Unsaturated (C14:1), lower melting point; distinct retention time
Comparator Or Baseline	1,3-Dimyristin (C14:0), saturated, higher melting point
Quantified Difference	Qualitative difference in physical state; HPLC elution order: 1,3-dilinolein < 1,2-dilinolein < 1,3-dimyristin
Conditions	General physical chemistry; RP-HPLC with 100% acetonitrile, UV detection at 205 nm

Why This Matters

Procuring 1,3-dimyristolein instead of the saturated 1,3-dimyristin is crucial when the research question involves membrane fluidity, lipid raft formation, or any process sensitive to acyl chain packing, as the two compounds will have divergent biophysical effects.

• [1] Ab. Rani, S. A., Lai, O. M., Long, K., Ghazali, H. M., & Chong, C. L. (2004). Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography. *Journal of Chromatographic Science*, 42(3), 130-134. View Source

Chain Length Effect on PKC Activation

While both 1,3-dimyristolein and 1,3-diolein are biologically inactive 1,3-DAG isomers, their corresponding active 1,2-isomers exhibit different potencies in PKC activation based on acyl chain length. Studies show that 1,2-sn-diolein is a robust PKC activator, while the structurally similar 1,2-dimyristin (the saturated analog of 1,2-dimyristolein) is also an effective activator [1]. This indicates that the 14-carbon chain length is permissive for PKC activation in the 1,2-isomer. Therefore, while 1,3-dimyristolein is not an activator, its selection over 1,3-diolein as a negative control or matrix component is significant because the 1,2-isomer of dimyristolein would be expected to have a different potency than the 1,2-isomer of diolein, underscoring the importance of precise acyl chain matching.

Chain Length SAR

Class-level

Corresponding 1,2-dimyristolein expected active (like 1,2-dimyristin). 1,2-Diolein known potent activator.

Exact acyl chain matching needed for accurate DAG profiling.

Inference from saturated analog; direct data limited.

Evidence Dimension	PKC Activation Potential (of corresponding 1,2-isomers)
Target Compound Data	1,2-Dimyristolein is a potential PKC activator (inferred from 1,2-dimyristin data)
Comparator Or Baseline	1,2-Diolein is a known, potent PKC activator
Quantified Difference	Qualitative difference in potency between 1,2-isomers with different chain lengths
Conditions	PKC activity assays from rat brain or small intestine epithelial cells

Why This Matters

For lipidomics or metabolic studies where the DAG pool is being profiled, using the exact chain-length matched standard (1,3-dimyristolein) is necessary for accurate quantification and identification, as retention times and ionization efficiencies will differ from those of longer-chain DAGs like diolein.

• [1] Mizuno, K., Saido, T. C., Ohno, S., Tamaoki, T., & Suzuki, K. (1991). Protein kinase C from small intestine epithelial cells. *Journal of Biological Chemistry*, 266(5), 2851-2856. View Source

Purity: Research-Grade vs. Technical-Grade Lipids

Commercial sources of 1,3-dimyristolein specify a high purity level, typically ≥98% as determined by chromatographic methods [1]. This is a critical differentiator from technical-grade mixtures of DAGs, which may contain unspecified regioisomers and other lipid contaminants. For applications requiring precise quantitation, such as mass spectrometry-based lipidomics, the use of a highly purified, structurally defined standard is non-negotiable for generating accurate calibration curves and confirming analyte identity.

Purity Specification

Specification review

≥98% (1,3-Dimyristolein)

Ensures lot consistency for quantitative lipidomics.

Based on vendor CoA; verify for critical applications.

Evidence Dimension	Purity Specification
Target Compound Data	≥98% (1,3-Dimyristolein)
Comparator Or Baseline	Technical-grade DAG mixtures, unspecified purity and isomeric composition
Quantified Difference	≥98% vs. unspecified
Conditions	Vendor Certificate of Analysis (CoA)

Why This Matters

For procurement, a certified high purity ensures lot-to-lot consistency and reduces the risk of experimental artifacts, justifying the selection of a defined 1,3-dimyristolein standard over cheaper, undefined lipid preparations.

• [1] Univ-Bio. (n.d.). Dimyristolein (26977-5mg) Product Page. Retrieved from https://www.univ-bio.com/372516-89-7/26977-5mg.html View Source

Validated Applications for 1,3-Dimyristolein

Negative Control in PKC Signaling

In experiments designed to measure PKC activation by endogenous or synthetic 1,2-diacylglycerols, 1,3-dimyristolein serves as an essential negative control. Its inability to activate PKC [1] allows researchers to confirm that any observed activity is specific to the 1,2-isomer and not due to non-specific lipid effects or vehicle artifacts. This ensures the specificity and validity of the assay.

Lipidomics Standard for DAG Quantification

For accurate quantification of DAG molecular species in biological samples using liquid chromatography-mass spectrometry (LC-MS), a pure standard of 1,3-dimyristolein is required. Its unique retention time and mass spectrum provide a precise reference for identifying and quantifying endogenous 1,3-dimyristolein and related C14:1 DAGs [2]. This is critical for studies in metabolic disease, nutrition, and cell signaling where the DAG lipidome is a key endpoint.

Unsaturated Lipid Model in Membrane Biophysics

Researchers constructing model membranes (e.g., liposomes, supported lipid bilayers) to study the effects of lipid unsaturation on membrane fluidity and domain formation can use 1,3-dimyristolein. Its monounsaturated myristoleoyl chains provide a distinct biophysical profile compared to saturated lipids like 1,3-dimyristin . This allows for controlled investigations into how cis-double bonds modulate lipid packing, phase behavior, and the function of membrane-associated proteins, without the confounding variable of PKC activation.

Building Block for Complex Lipid Synthesis

The primary hydroxyl group at the sn-2 position of 1,3-dimyristolein is available for further chemical modification. This makes it a valuable building block for the semi-synthesis of more complex, structurally defined lipids, such as specific phospholipid molecular species [3]. Using a pure, well-characterized starting material like 1,3-dimyristolein is crucial for achieving high yields and purity of the final target lipid, which is essential for subsequent biophysical or biochemical characterization.

Application

Selection Property

Validation Focus

PKC Signaling Negative Control

1,3-Regioisomer (non-activating)

Confirm no PKC activation in assay

DAG Lipidomics Quantification

Defined acyl chain & regioisomer

Retention time & ionization consistency

Membrane Biophysics Model

Monounsaturated C14:1 chains

Phase behavior & fluidity measurements

Complex Lipid Synthesis

Free sn-2 hydroxyl group

Yield and purity of derivative

• [1] Boni, L. T., & Rando, R. R. (1985). The nature of protein kinase C activation by physically defined phospholipid vesicles and diacylglycerols. *Journal of Biological Chemistry*, 260(19), 10819-10825. View Source
• [2] Ab. Rani, S. A., Lai, O. M., Long, K., Ghazali, H. M., & Chong, C. L. (2004). Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography. *Journal of Chromatographic Science*, 42(3), 130-134. View Source
• [3] Ab. Rani, S. A., Lai, O. M., Long, K., Ghazali, H. M., & Chong, C. L. (2004). Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography. *Journal of Chromatographic Science*, 42(3), 130-134. View Source